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Compound of Interest

Compound Name: SM-130686

Cat. No.: B1681013 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of investigational compounds like SM-130686 are paramount for laboratory safety and

environmental protection. While a specific Safety Data Sheet (SDS) with detailed disposal

instructions for SM-130686 is not publicly available, this guide provides a comprehensive

framework for its safe management based on general principles for handling potent, small-

molecule research chemicals. Adherence to institutional and local regulations is critical.

SM-130686 is an oxindole derivative that functions as a potent, orally-active agonist of the

ghrelin/growth hormone secretagogue receptor (GHSR).[1][2] As with any biologically active

research compound, it is imperative to handle SM-130686 with appropriate care to minimize

exposure and prevent environmental contamination.

Essential Safety and Handling Protocols
Before beginning any work with SM-130686, ensure that all personnel are familiar with

standard laboratory safety procedures and have access to the necessary personal protective

equipment (PPE).

Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side shields or goggles are mandatory to prevent

accidental splashes.

Hand Protection: Chemically resistant gloves (e.g., nitrile) should be worn at all times.
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Body Protection: A laboratory coat is required to protect against contamination of personal

clothing.

Respiratory Protection: If there is a risk of aerosolization or if handling large quantities of the

powdered form, a NIOSH-approved respirator may be necessary.

General Handling Precautions:

Avoid direct contact with skin, eyes, and clothing.

Do not inhale dust or aerosols.

Work in a well-ventilated area, preferably within a chemical fume hood.

Prevent the release of the compound into the environment.

Step-by-Step Disposal Procedure for SM-130686
The following procedure outlines the recommended steps for the disposal of SM-130686
waste. This process should be conducted in accordance with all applicable federal, state, and

local regulations.

Waste Segregation:

All materials contaminated with SM-130686, including unused compound, solutions,

contaminated labware (e.g., pipette tips, vials), and PPE, must be segregated as chemical

waste.

Do not mix SM-130686 waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

Waste Collection and Labeling:

Collect all SM-130686 waste in a designated, leak-proof, and clearly labeled hazardous

waste container.

The label should include:
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The words "Hazardous Waste"

The full chemical name: (+)-(3S)-3-(2-chlorophenyl)-1-[2-(diethylamino)ethyl]-3-hydroxo-

2-oxo-4-(trifluoromethyl)indoline-6-carboxamide

The CAS Number: 259666-71-2

An indication of the hazards (e.g., "Biologically Active," "Handle with Care")

The accumulation start date.

Storage of Waste:

Store the sealed waste container in a designated, secure, and well-ventilated secondary

containment area away from incompatible materials.

Consult a general Safety Data Sheet for common laboratory chemicals for information on

incompatible materials, which often include strong oxidizing agents.

Arranging for Disposal:

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Do not attempt to dispose of SM-130686 down the drain or in the regular trash.

Decontamination of Work Surfaces:

Thoroughly decontaminate all work surfaces and equipment that may have come into

contact with SM-130686.

Use a suitable laboratory detergent and water for cleaning. All cleaning materials should

also be disposed of as hazardous waste.

Quantitative Data and Chemical Properties
The following table summarizes the key chemical and physical properties of SM-130686.
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Property Value

IUPAC Name

(+)-(3S)-3-(2-chlorophenyl)-1-[2-

(diethylamino)ethyl]-3-hydroxo-2-oxo-4-

(trifluoromethyl)indoline-6-carboxamide

Molecular Formula C22H23ClF3N3O3

Molar Mass 469.89 g·mol−1[2]

CAS Number 259666-71-2[2]

Appearance Solid (powder)

Storage Temperature
Powder: -20°C for 3 years; In solvent: -80°C for

1 year[1]

Signaling Pathway of SM-130686
SM-130686 exerts its biological effects by acting as an agonist on the Growth Hormone

Secretagogue Receptor (GHSR). The diagram below illustrates the general signaling pathway

initiated by the activation of this receptor.
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GHSR Signaling Pathway Activated by SM-130686.
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This guide provides essential information for the safe handling and disposal of SM-130686 in a

laboratory setting. By following these procedures and consulting with your institutional safety

experts, you can ensure a safe research environment while advancing scientific discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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